Cas no 1806913-36-9 (Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1806913-36-9
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4809348
• Update Time: 2025-10-31

Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-3-18-7(16)4-6-5-15-11(17-2)8(9(6)12)10(13)14/h5,10H,3-4H2,1-2H3
• InChI Key： VSIWIOMZWRQRLF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=NC=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate

Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate: A Comprehensive Overview

The compound Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate, identified by the CAS number 1806913-36-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural features and potential for use in advanced chemical synthesis and pharmaceutical development. Recent studies have highlighted its role in the creation of novel materials and its potential as a precursor in the synthesis of bioactive compounds.

The molecular structure of Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate is characterized by a pyridine ring system, which serves as the central framework. The substitution pattern on the pyridine ring includes a bromine atom at position 4, a difluoromethyl group at position 3, and a methoxy group at position 2. Additionally, the acetate ester group is attached at position 5, providing the molecule with unique electronic and steric properties. These features make it an ideal candidate for various chemical transformations and reactions.

Recent research has focused on the synthesis and characterization of this compound, particularly its application in the development of new materials. For instance, studies have shown that Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate can be used as a building block in the construction of advanced organic frameworks, such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The key steps involve the introduction of substituents onto the pyridine ring followed by esterification to form the acetate group. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process. Researchers have also explored green chemistry approaches to minimize waste and reduce environmental impact during the synthesis of this compound.

The unique combination of substituents on the pyridine ring imparts distinctive electronic properties to Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate. The bromine atom introduces electron-withdrawing effects, while the methoxy group provides electron-donating characteristics. The presence of the difluoromethyl group further modulates these electronic effects, making the molecule highly versatile for various chemical reactions. This versatility has led to its use in drug discovery programs, where it serves as a valuable intermediate in the synthesis of bioactive compounds with potential therapeutic applications.

Moreover, recent studies have highlighted the importance of fluorinated compounds like Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate in medicinal chemistry. Fluorinated groups are known to enhance drug stability, improve bioavailability, and increase selectivity towards specific biological targets. These properties make this compound an attractive candidate for further exploration in pharmaceutical research.

In conclusion, Ethyl 4-bromo-3-(difluoromethyl)-2-methoxypyridine-5-acetate is a versatile compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical development. Its unique structural features and electronic properties make it an invaluable tool for researchers working on cutting-edge projects. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an even more significant role in shaping future innovations across various scientific disciplines.